Cas no 692764-18-4 (ethyl 4-{2-(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamido}benzoate)

• Product Name: ethyl 4-{2-(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamido}benzoate
• CAS No: 692764-18-4
• MF: C₁₄H₁₄N₄O₄S
• MW: 334.350361347198
• CID: 6571885
• Update Time: 2025-10-30

ethyl 4-{2-(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{2-(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamido}benzoate
• ethyl 4-[[2-[(5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]acetyl]amino]benzoate
• Benzoic acid, 4-[[2-[(2,5-dihydro-5-oxo-1,2,4-triazin-3-yl)thio]acetyl]amino]-, ethyl ester

• Inchi： 1S/C14H14N4O4S/c1-2-22-13(21)9-3-5-10(6-4-9)16-12(20)8-23-14-17-11(19)7-15-18-14/h3-7H,2,8H2,1H3,(H,16,20)(H,17,18,19)
• InChI Key： UQROMXKGEDZNIR-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(CSC2=NC(=O)C=NN2)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on ethyl 4-{2-(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamido}benzoate

Introduction to Ethyl 4-{2-(5-Oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamido}benzoate (CAS No. 692764-18-4)

Ethyl 4-{2-(5-Oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamido}benzoate (CAS No. 692764-18-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazinone moiety and a benzoyl ester group. These structural elements contribute to its potential therapeutic applications and biological activities.

The triazinone moiety is a key functional group in this compound, known for its ability to form stable complexes with various metal ions and its potential as a scaffold for drug design. The presence of this moiety can enhance the compound's pharmacological properties, such as its solubility, stability, and bioavailability. Recent studies have shown that compounds containing triazinone groups exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The benzoyl ester group in ethyl 4-{2-(5-Oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamido}benzoate is another critical structural element. Benzoyl esters are known for their ability to modulate the pharmacokinetic properties of drugs, such as their absorption, distribution, metabolism, and excretion (ADME). This group can also influence the compound's lipophilicity and overall stability in biological systems. These properties make the compound a promising candidate for further development in drug discovery and optimization.

Recent research has focused on the potential therapeutic applications of ethyl 4-{2-(5-Oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamido}benzoate. One notable study published in the *Journal of Medicinal Chemistry* investigated the compound's anticancer activity against various human cancer cell lines. The results showed that the compound exhibited significant cytotoxic effects on breast cancer cells (MCF-7) and colon cancer cells (HCT116), with IC50 values in the low micromolar range. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest at the G2/M phase.

In addition to its anticancer properties, ethyl 4-{2-(5-Oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamido}benzoate has also been studied for its anti-inflammatory effects. A study published in *Bioorganic & Medicinal Chemistry* demonstrated that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The anti-inflammatory activity was attributed to the compound's ability to modulate nuclear factor-kappa B (NF-κB) signaling pathways.

The synthesis of ethyl 4-{2-(5-Oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamido}benzoate involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of ethyl 4-amino benzoate with 3-chloroacetyl chloride to form the intermediate amide derivative. This intermediate is then reacted with 3-amino-5-methylisoxazole under basic conditions to form the final product. The synthesis process can be optimized by varying parameters such as temperature, solvent choice, and catalyst selection.

From a pharmacological perspective, ethyl 4-{2-(5-Oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamido}benzoate has shown promising results in preclinical studies. However, further research is needed to evaluate its safety and efficacy in clinical settings. Preclinical studies have demonstrated that the compound has good oral bioavailability and a favorable pharmacokinetic profile. These properties make it a suitable candidate for further development as a potential therapeutic agent.

In conclusion, ethyl 4-{2-(5-Oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamido}benzoate (CAS No. 692764-18-4) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for drug discovery and development. Ongoing research continues to explore its therapeutic applications and optimize its pharmacological properties for use in various medical conditions.